Cas no 1783697-00-6 (1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol)
1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
- 1H-1,2,3-Triazole-4-methanol, 1-cyclopropyl-5-(1-methylethyl)-
- EN300-1277982
- 1783697-00-6
- [1-Cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol
-
- Inchi: 1S/C9H15N3O/c1-6(2)9-8(5-13)10-11-12(9)7-3-4-7/h6-7,13H,3-5H2,1-2H3
- InChI Key: GKBLYILUDSKHDJ-UHFFFAOYSA-N
- SMILES: N1(C2CC2)C(C(C)C)=C(CO)N=N1
Computed Properties
- Exact Mass: 181.121512110g/mol
- Monoisotopic Mass: 181.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 331.2±34.0 °C(Predicted)
- pka: 13.01±0.10(Predicted)
1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1277982-0.05g |
[1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol |
1783697-00-6 | 0.05g |
$983.0 | 2023-06-08 | ||
| Enamine | EN300-1277982-0.1g |
[1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol |
1783697-00-6 | 0.1g |
$1031.0 | 2023-06-08 | ||
| Enamine | EN300-1277982-0.25g |
[1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol |
1783697-00-6 | 0.25g |
$1078.0 | 2023-06-08 | ||
| Enamine | EN300-1277982-0.5g |
[1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol |
1783697-00-6 | 0.5g |
$1124.0 | 2023-06-08 | ||
| Enamine | EN300-1277982-1.0g |
[1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol |
1783697-00-6 | 1g |
$1172.0 | 2023-06-08 | ||
| Enamine | EN300-1277982-2.5g |
[1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol |
1783697-00-6 | 2.5g |
$2295.0 | 2023-06-08 | ||
| Enamine | EN300-1277982-5.0g |
[1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol |
1783697-00-6 | 5g |
$3396.0 | 2023-06-08 | ||
| Enamine | EN300-1277982-10.0g |
[1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol |
1783697-00-6 | 10g |
$5037.0 | 2023-06-08 | ||
| Enamine | EN300-1277982-50mg |
[1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol |
1783697-00-6 | 50mg |
$983.0 | 2023-10-01 | ||
| Enamine | EN300-1277982-100mg |
[1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol |
1783697-00-6 | 100mg |
$1031.0 | 2023-10-01 |
1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
Research Brief on 1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 1783697-00-6)
The compound 1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 1783697-00-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the synthetic versatility of 1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol, which serves as a key intermediate in the development of novel triazole-based therapeutics. The compound's structure, featuring a cyclopropyl group and an isopropyl-substituted triazole ring, has been shown to enhance metabolic stability and improve pharmacokinetic properties. Researchers have employed advanced synthetic methodologies, including click chemistry and metal-catalyzed reactions, to optimize its production.
In vitro and in vivo studies have demonstrated promising biological activities for this compound, particularly in the context of antimicrobial and anti-inflammatory applications. For instance, derivatives of 1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol have exhibited potent inhibitory effects against a range of bacterial pathogens, including multidrug-resistant strains. The compound's mechanism of action appears to involve interference with bacterial cell wall synthesis and biofilm formation.
Furthermore, preliminary investigations into its anti-inflammatory properties suggest that it may modulate key signaling pathways, such as NF-κB and MAPK, thereby reducing the production of pro-inflammatory cytokines. These findings position 1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol as a potential lead compound for the development of new anti-inflammatory agents.
Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. Additionally, computational modeling and high-throughput screening are being employed to identify novel derivatives with improved efficacy and safety profiles.
In conclusion, 1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and diverse biological activities make it a valuable candidate for further investigation. Future studies should prioritize translational research to evaluate its clinical potential and address existing limitations.
1783697-00-6 (1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)